Cas no 893738-68-6 (5-Cyclopropylpyridin-2-amine)

• Product Name: 5-Cyclopropylpyridin-2-amine
• CAS No: 893738-68-6
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD06802676
• CID: 1011946
• PubChem ID: 23004869
• Update Time: 2025-11-02

5-Cyclopropylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropylpyridin-2-amine
• 2-Amino-5-cyclopropylpyridine
• 5-Cyclopropylpyridine-2-amine
• 2-Pyridinamine, 5-cyclopropyl-
• 5-Cyclopropyl-pyridin-2-ylamine
• BBYIRRCVJZYNIH-UHFFFAOYSA-N
• AK129592
• 5-Cyclopropyl-2-pyridinamine (ACI)
• 893738-68-6
• J-517459
• SCHEMBL1355472
• FT-0755554
• EN300-360730
• A1-39448
• MFCD06802676
• SY117327
• AKOS004118818
• CS-W022369
• DTXSID10629589
• SB75413
• DS-6225
• DB-078402

• MDL： MFCD06802676
• Inchi： 1S/C8H10N2/c9-8-4-3-7(5-10-8)6-1-2-6/h3-6H,1-2H2,(H2,9,10)
• InChI Key： BBYIRRCVJZYNIH-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1CC1)N

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Cyclopropylpyridin-2-amine

5-Cyclopropylpyridin-2-amine (CAS No. 893738-68-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Cyclopropylpyridin-2-amine (CAS No. 893738-68-6) has emerged as a pivotal compound due to its unique structural features and broad applicability. This heterocyclic amine, characterized by a cyclopropyl group attached to a pyridine ring, serves as a valuable intermediate in pharmaceutical research, agrochemical development, and material science. Its CAS number 893738-68-6 is frequently searched by researchers seeking high-purity reagents for targeted synthesis.

The growing interest in 5-Cyclopropylpyridin-2-amine aligns with trends in drug discovery, where small-molecule modulators and kinase inhibitors dominate recent publications. Its pyridine-amine scaffold is particularly attractive for designing compounds with improved bioavailability and metabolic stability—a hot topic in AI-driven drug design forums. Users often query: *"How does the cyclopropyl group enhance binding affinity?"* or *"What are the synthetic routes for 5-Cyclopropylpyridin-2-amine?"*—questions reflecting its relevance in medicinal chemistry optimization.

From a synthetic perspective, CAS 893738-68-6 is often employed in cross-coupling reactions, such as Buchwald-Hartwig aminations or Suzuki-Miyaura couplings, to construct complex architectures. The amine functionality at the 2-position allows for further derivatization, making it a multifunctional building block. Recent patents highlight its utility in creating allosteric modulators for neurological targets, a trending subtopic in neuroscience research.

Environmental and regulatory considerations also shape discussions around 5-Cyclopropylpyridin-2-amine. With increasing emphasis on green chemistry, researchers explore solvent-free or catalytic methods to synthesize this compound. Searches like *"biodegradability of pyridine derivatives"* or *"sustainable amine synthesis"* underscore this shift. Notably, the compound’s stability under physiological conditions makes it a candidate for prodrug development—a niche yet rapidly growing area.

In material science, the rigidity of the cyclopropyl ring in 893738-68-6 contributes to novel polymer designs. Its incorporation into conjugated systems improves thermal stability, a property leveraged in OLEDs and organic semiconductors. Queries such as *"pyridine-based conductive materials"* or *"amine-functionalized π-systems"* frequently appear in academic databases, reflecting interdisciplinary applications.

Analytical challenges associated with 5-Cyclopropylpyridin-2-amine—such as HPLC purification or NMR characterization—are another focal point. Forums often discuss *"peak resolution issues in amine analysis"* or *"mass spectrometry fragmentation patterns,"* indicating practical hurdles. Advanced techniques like LC-MS hyphenation or cryogenic spectroscopy are increasingly adopted to address these.

To summarize, 5-Cyclopropylpyridin-2-amine (CAS 893738-68-6) bridges diverse scientific domains, from precision medicine to smart materials. Its demand is fueled by both academic curiosity and industrial needs, with search trends emphasizing synthetic protocols, pharmacological potential, and eco-friendly production. As innovation accelerates, this compound will undoubtedly remain a cornerstone in molecular design.